Cas no 1806606-25-6 (1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one
• CAS No: 1806606-25-6
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 5005480
• Update Time: 2025-05-22

1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O/c1-6-4-3-5-8(9(6)11(13)14)10(12)7(2)15/h3-5,10-11H,1-2H3
• InChI Key： SQJNHBAYAMYLAO-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one

Comprehensive Overview of 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one (CAS No. 1806606-25-6)

1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one (CAS No. 1806606-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a chloro substituent with a difluoromethyl group and a methylphenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

The compound's chemical properties include a molecular weight of approximately 234.67 g/mol and a distinct ketone functional group, which contributes to its reactivity. Its solubility profile varies depending on the solvent, with moderate solubility in organic solvents like dichloromethane and ethyl acetate. The presence of the difluoromethyl group enhances its metabolic stability, a feature highly valued in medicinal chemistry. Recent studies have explored its role as a building block for more complex molecules, particularly in the development of kinase inhibitors and other bioactive agents.

In the pharmaceutical sector, 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one has shown promise as a precursor in the synthesis of novel therapeutic agents. Its structural motifs are frequently utilized in the design of small-molecule drugs targeting inflammatory diseases and oncology. The difluoromethyl group is particularly noteworthy, as it often improves the pharmacokinetic properties of drug candidates. Additionally, its chloro-substituted ketone moiety allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The agrochemical industry has also taken an interest in this compound due to its potential as a key intermediate in the production of pesticides and herbicides. The methylphenyl and difluoromethyl groups contribute to the lipophilicity and stability of agrochemical formulations, enhancing their efficacy in field applications. Recent trends in sustainable agriculture have driven demand for efficient synthetic intermediates like this compound, which can help reduce the environmental footprint of crop protection products.

From a market perspective, the demand for 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one is expected to grow, particularly in regions with strong pharmaceutical and agrochemical sectors. Manufacturers are focusing on optimizing synthetic routes to improve yield and purity, addressing the needs of high-value applications. Regulatory considerations, such as REACH compliance, also play a crucial role in its commercialization, ensuring safe handling and environmental sustainability.

Researchers frequently inquire about the synthetic pathways for this compound, with many seeking efficient methods for large-scale production. Common queries include its reaction conditions, purification techniques, and potential side products. Advances in catalysis and green chemistry have provided new opportunities to streamline its synthesis, reducing waste and energy consumption. These innovations align with the broader industry shift toward sustainable chemical manufacturing.

In summary, 1-Chloro-1-(2-(difluoromethyl)-3-methylphenyl)propan-2-one (CAS No. 1806606-25-6) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in both pharmaceutical and agrochemical research. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection agents.